Cas no 13908-05-9 (glutaramic acid, 2-[3-(2-chloroethyl)ureido]-, l(-))

• Product name: glutaramic acid, 2-[3-(2-chloroethyl)ureido]-, l(-)
• CAS No: 13908-05-9
• MF: C₈H₁₄ClN₃O₄
• MW: 251.667460918427
• CID: 902577
• PubChem ID: 256416

glutaramic acid, 2-[3-(2-chloroethyl)ureido]-, l(-) Chemical and Physical Properties

Names and Identifiers

• glutaramic acid, 2-[3-(2-chloroethyl)ureido]-, l(-)
• NSC83272
• NSC-83272
• 13908-05-9

• Inchi： InChI=1S/C8H14ClN3O4/c9-3-4-11-8(16)12-5(7(14)15)1-2-6(10)13/h5H,1-4H2,(H2,10,13)(H,14,15)(H2,11,12,16)
• InChI Key： BJNJLMYPSUMCTL-UHFFFAOYSA-N
• SMILES： C(CC(=O)N)C(C(=O)O)NC(=O)NCCCl

Computed Properties

• Exact Mass: 251.06742
• Monoisotopic Mass: 251.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.378
• Boiling Point: 653.4°C at 760 mmHg
• Flash Point: 348.9°C
• Refractive Index: 1.528
• PSA: 121.52
• LogP: 0.72520